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Compound of Interest

Compound Name: Lactofen

Cat. No.: B128664

Lactofen, a selective herbicide and fungicide, requires careful handling and disposal to
mitigate risks to human health and the environment. This guide provides essential safety and
logistical information, including operational and disposal plans tailored for researchers,
scientists, and drug development professionals.

Immediate Safety and Handling Precautions

Before handling Lactofen, it is crucial to be aware of its potential hazards. Lactofen can cause
irreversible eye damage and is harmful if swallowed.[1] It has also been identified as a
substance that can cause tumors in laboratory animals.[1] Therefore, appropriate personal
protective equipment (PPE) is mandatory.

Required Personal Protective Equipment (PPE):

e Long-sleeved shirt and long pants

o Chemical-resistant gloves (e.g., Barrier Laminate or Viton = 14 mils)
o Protective eyewear (goggles, face shield, or safety glasses)

e Shoes plus socks

o For overhead exposure, chemical-resistant headgear

 When mixing, loading, or cleaning equipment, a chemical-resistant apron is necessary.[1]
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In case of exposure, follow these first-aid measures immediately:

¢ Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[2]

o Skin: Remove contaminated clothing immediately and wash the skin with plenty of water.[3]

[4]

« Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. If not
breathing, give artificial respiration.[3][4]

 Ingestion: Immediately call a doctor or poison control center. Do NOT induce vomiting.[2][5]

Environmental Hazards

Lactofen is toxic to fish and aquatic organisms.[1][5] Runoff from treated areas can be
hazardous to aquatic life in neighboring areas.[1] It is also important to note that a degradate of
Lactofen, acifluorfen, has the potential to leach through soil and contaminate groundwater,
particularly in areas with permeable soil and a shallow water table.[1][5] Therefore, it is
imperative to prevent Lactofen from entering drains, sewers, or waterways.[3][6]

Step-by-Step Disposal Procedures

The disposal of Lactofen and its containers is regulated under the Federal Insecticide,
Fungicide, and Rodenticide Act (FIFRA) and the Resource Conservation and Recovery Act
(RCRA).[7][8][9] Unused or unwanted Lactofen is considered a hazardous waste.[10]

1. Disposal of Unused or Excess Lactofen:
e Do not discard in regular trash or pour down the drain.

o The preferred method of disposal is to use the product according to its labeled instructions.
[11] If this is not possible, the material should be disposed of by a licensed chemical
destruction plant or by controlled incineration with flue gas scrubbing.[3]

o Contact your institution's Environmental Health and Safety (EHS) department for specific
guidance and to arrange for disposal through a licensed hazardous waste contractor.
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Many states offer "Clean Sweep" programs for the collection and disposal of unwanted
pesticides.[7][8]

. Disposal of Empty Lactofen Containers:
Never reuse empty pesticide containers for any purpose.[11]
Triple Rinse: Empty containers must be triple-rinsed (or equivalent) before disposal.[3][12]

o Empty the remaining contents into the application equipment or a mix tank and let it drain
for 30 seconds after the flow has been reduced to drops.[12]

o Fill the container about 20-25% full with clean water and securely replace the cap.[12]
o Vigorously shake, rotate, or roll the container for at least 30 seconds.[12]

o Pour the rinsate into the application equipment or mix tank and let it drain for another 30
seconds.[12]

o Repeat this rinsing procedure two more times.[12]

Final Disposal: After triple-rinsing, puncture the container to make it unusable for other
purposes.[3] The cleaned container can then be offered for recycling or reconditioning, or
disposed of in a sanitary landfill, in accordance with local regulations.[3]

. Management of Spills:
In the event of a spill, immediately shut off all ignition sources.[6]
Ventilate the area and wear appropriate PPE.[6]
Prevent the spilled material from entering soil, waterways, drains, and sewers.[6]

Absorb the spill with an inert material (e.g., sand, earth, or vermiculite) and collect it into a
suitable, closed container for disposal.[3]

Contact your EHS department for guidance on spill cleanup and disposal of contaminated
materials.
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Quantitative Data Summary

The following table summarizes key quantitative data related to the toxicity of Lactofen.

Parameter Value Species Classification
Acute Oral LD50 > 5960 mg/kg Rat Relatively non-toxic
Acute Dermal LD50 > 2000 mg/kg Rabbit Moderately toxic
Acute Inhalation LC50 > 6.3 mg/L Rat Moderately toxic
Aquatic Toxicity ) ) ]

] Highly toxic Fish
(Bluegill)
Aquatic Toxicity ) )

_ Moderately toxic Aguatic Invertebrate
(Daphnia)

Data sourced from EPA Pesticide Fact Sheet.[13]

Experimental Protocols

This document provides operational guidance for disposal and does not cite specific
experimental protocols. For detailed methodologies of studies related to Lactofen, refer to the
primary scientific literature and regulatory documents.

Lactofen Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
Lactofen waste in a laboratory setting.
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Disposal Pathways Action & Compliance
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Caption: Decision workflow for the proper disposal of different types of Lactofen waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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